Cas no 1603434-36-1 (2-Piperidinemethanol, α-(1-methyl-1H-pyrazol-5-yl)-)

• Product Name: 2-Piperidinemethanol, α-(1-methyl-1H-pyrazol-5-yl)-
• CAS No: 1603434-36-1
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5210310
• Update Time: 2025-10-30

2-Piperidinemethanol, α-(1-methyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinemethanol, α-(1-methyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C10H17N3O/c1-13-9(5-7-12-13)10(14)8-4-2-3-6-11-8/h5,7-8,10-11,14H,2-4,6H2,1H3
• InChI Key： PZILACWLAUUOBE-UHFFFAOYSA-N
• SMILES： C(C1NCCCC1)(C1=CC=NN1C)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Piperidinemethanol, α-(1-methyl-1H-pyrazol-5-yl)-

Introduction to 2-Piperidinemethanol, α-(1-methyl-1H-pyrazol-5-yl) and Its Significance in Modern Chemical Research

2-Piperidinemethanol, α-(1-methyl-1H-pyrazol-5-yl) (CAS No. 1603434-36-1) is a meticulously crafted organic compound that has garnered significant attention in the realm of pharmaceutical and chemical research. This compound, characterized by its unique structural composition, represents a confluence of piperidine and pyrazole moieties, which are both pivotal in the design of bioactive molecules. The presence of these heterocyclic scaffolds not only imparts distinct chemical properties but also opens up a myriad of possibilities for its application in drug discovery and synthetic chemistry.

The CAS No. 1603434-36-1 identifier serves as a unique fingerprint for this compound, ensuring precise identification and differentiation from other molecules with similar structures. This specificity is crucial in academic and industrial settings where accuracy in compound handling and characterization is paramount. The molecular structure of 2-Piperidinemethanol, α-(1-methyl-1H-pyrazol-5-yl) features a piperidine ring linked to a hydroxymethyl group at the α-position, with an adjacent 1-methyl-1H-pyrazole ring at the 5-position. This arrangement creates a versatile platform for further functionalization and derivatization, making it an invaluable intermediate in synthetic pathways.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from piperidine and pyrazole derivatives. These heterocycles are renowned for their ability to modulate biological targets effectively, owing to their favorable pharmacokinetic properties and scaffold flexibility. The 2-Piperidinemethanol, α-(1-methyl-1H-pyrazol-5-yl) compound exemplifies this trend, as it combines the advantageous features of both piperidine and pyrazole into a single molecular entity.

One of the most compelling aspects of 2-Piperidinemethanol, α-(1-methyl-1H-pyrazol-5-yl) is its potential as a building block for the synthesis of more complex pharmacophores. Researchers have leveraged its structural motifs to develop molecules with enhanced binding affinity and selectivity towards various biological targets. For instance, studies have demonstrated its utility in generating inhibitors targeting enzymes involved in metabolic pathways, such as kinases and phosphodiesterases. These enzymes are often implicated in diseases like cancer, diabetes, and inflammatory disorders, making them prime candidates for therapeutic intervention.

The incorporation of the 1-methyl-1H-pyrazole moiety into the molecule introduces additional functional diversity, enabling further chemical modifications that can fine-tune the biological activity of the resulting derivatives. This flexibility is particularly valuable in drug discovery pipelines where iterative optimization is often required to achieve desired pharmacological profiles. The hydroxymethyl group at the α-position also provides a handle for conjugation reactions, allowing for the attachment of other functional groups or biomolecules to enhance targeting or improve solubility.

Recent advancements in computational chemistry have further accelerated the exploration of 2-Piperidinemethanol, α-(1-methyl-1H-pyrazol-5-yl) as a lead compound. Molecular docking simulations and virtual screening techniques have been employed to predict potential interactions between this compound and biological targets. These computational approaches have not only identified promising derivatives but also provided insights into the structural determinants that govern binding affinity and selectivity. Such findings are instrumental in guiding experimental efforts and optimizing lead compounds for clinical development.

The synthesis of 2-Piperidinemethanol, α-(1-methyl-1H-pyrazol-5-yl) represents another area of active investigation. Chemists have developed innovative synthetic strategies to construct this molecule with high yield and purity. These methodologies often involve multi-step sequences that require precise control over reaction conditions to ensure regioselectivity and minimize side products. The development of efficient synthetic routes is crucial for scaling up production and making these compounds accessible for broader research applications.

In conclusion,2-Piperidinemethanol, α-(1-methyl-1H-pyrazol-5-yl) (CAS No. 1603434-36-1) stands out as a versatile and promising compound in modern chemical research. Its unique structural features make it an excellent candidate for designing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new applications and synthetic methodologies for this compound, its significance in pharmaceutical development is expected to grow even further.